N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride

• IUPAC Name: 2-(4-chlorophenoxy)-N-[3-(dimethylamino)propyl]-N-([1,3]dioxolo[4,5-f][1,3]benzothiazol-6-yl)acetamide;hydrochloride
• InChI: InChI=1S/C21H22ClN3O4S.ClH/c1-24(2)8-3-9-25(20(26)12-27-15-6-4-14(22)5-7-15)21-23-16-10-17-18(29-13-28-17)11-19(16)30-21;/h4-7,10-11H,3,8-9,12-13H2,1-2H3;1H
• InChI Key: WEJDEPLANFYGNM-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCN(C1=NC2=CC3=C(C=C2S1)OCO3)C(=O)COC4=CC=C(C=C4)Cl.Cl
• Molecular Formula: C21H23Cl2N3O4S
• Molecular Weight: 484.4 g/mol

Description

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride is a useful research compound. Its molecular formula is C21H23Cl2N3O4S and its molecular weight is 484.39. The purity is usually 95%.
BenchChem offers high-quality N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Synthesis and Chemical Properties

N-([1,3]dioxolo[4',5':4,5]benzo[1,2-d]thiazol-6-yl)-2-(4-chlorophenoxy)-N-(3-(dimethylamino)propyl)acetamide hydrochloride is a compound that can be synthesized through various chemical reactions, often involving carbodiimide condensation catalysis. This method provides a convenient and fast way to prepare such compounds, which are then identified by IR, 1H NMR, elemental analyses, and sometimes confirmed by single-crystal X-ray diffraction (Yu et al., 2014).

Biological Activities

Compounds related to benzothiazole derivatives, including those with complex structures similar to the one , have been studied for various biological activities. For instance, benzothiazole derivatives have shown potential as anticonvulsants, with studies evaluating their efficacy using various models such as the maximal electroshock test (MES) and subcutaneous pentylenetetrazole (scPTZ) seizures models in mice (Nath et al., 2021). Additionally, some benzothiazole derivatives have been screened for antitumor activity against human tumor cell lines, indicating their potential in cancer therapy (Yurttaş et al., 2015).

Antioxidant and Corrosion Inhibition Properties

Benzothiazole derivatives, similar in structure to the compound , have also been explored for their antioxidant properties. Some synthesized compounds have shown moderate to significant radical scavenging activity, indicating their potential as antioxidants (Ahmad et al., 2012). Furthermore, benzothiazole derivatives have been investigated for their corrosion inhibiting effect against steel in acidic solutions, showcasing their application in materials science (Hu et al., 2016).